Cas no 1919-18-2 (1,3,5-Triazine, 2,4,6-tris(4-nitrophenoxy)-)

• Product name: 1,3,5-Triazine, 2,4,6-tris(4-nitrophenoxy)-
• CAS No: 1919-18-2
• MF: C₂₁H₁₂N₆O₉
• MW: 492.354784011841
• CID: 1385076

1,3,5-Triazine, 2,4,6-tris(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris(4-nitrophenoxy)-
• 2,4,6-tris(4-nitrophenoxy)triazine

• Inchi： 1S/C21H12N6O9/c28-25(29)13-1-7-16(8-2-13)34-19-22-20(35-17-9-3-14(4-10-17)26(30)31)24-21(23-19)36-18-11-5-15(6-12-18)27(32)33/h1-12H
• InChI Key： KEUGHHXXDFOAND-UHFFFAOYSA-N
• SMILES： N1=C(OC2=CC=C([N+]([O-])=O)C=C2)N=C(OC2=CC=C([N+]([O-])=O)C=C2)N=C1OC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 492.06666
• Monoisotopic Mass: 492.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.556±0.06 g/cm3(Predicted)
• Melting Point: 212-213 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 746.1±70.0 °C(Predicted)
• PSA: 195.78
• pka: -1.54±0.10(Predicted)